Cas no 2093388-52-2 (Thalidomide-NH-C4-NH-Boc)

• Product Name: Thalidomide-NH-C4-NH-Boc
• CAS No: 2093388-52-2
• MF: C₂₂H₂₈N₄O₆
• MW: 444.480925559998
• CID: 4760314
• PubChem ID: 138694407
• Update Time: 2025-10-20

Thalidomide-NH-C4-NH-Boc Chemical and Physical Properties

Names and Identifiers

• Thalidomide-NH-C4-NH-Boc
• TQR1235
• BCP33455
• tert-butyl (4-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)butyl)carbamate
• tert-butyl N-[4-[[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]amino]butyl]carbamate
• AKOS040743969
• CS-0109928
• DA-68117
• 2093388-52-2
• EX-A3956
• MS-28011
• tert-butyl N-(4-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino}butyl)carbamate
• SCHEMBL21069592
• HY-130639
• tert-butyl N-[4-[[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino]butyl]carbamate
• F82503
• SY380544
• 4-[[4-(Boc-amino)butyl]amino]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione

• Inchi： 1S/C22H28N4O6/c1-22(2,3)32-21(31)24-12-5-4-11-23-14-8-6-7-13-17(14)20(30)26(19(13)29)15-9-10-16(27)25-18(15)28/h6-8,15,23H,4-5,9-12H2,1-3H3,(H,24,31)(H,25,27,28)
• InChI Key： OYPNLZMEXLFKLB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 444.20088463g/mol
• Monoisotopic Mass: 444.20088463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 134

Additional information on Thalidomide-NH-C4-NH-Boc

Thalidomide-NH-C4-NH-Boc: A Comprehensive Overview

Thalidomide-NH-C4-NH-Boc (CAS No. 2093388-52-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which incorporates the Boc (tert-butoxycarbonyl) protecting group, has garnered attention due to its potential applications in drug development and chemical synthesis. The structure of Thalidomide-NH-C4-NH-Boc is characterized by a thalidomide core linked to a four-carbon chain, with an additional amino group protected by the Boc group. This configuration not only enhances its stability but also facilitates its use in various chemical reactions.

Recent studies have highlighted the versatility of Thalidomide-NH-C4-NH-Boc in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of inhibitors for key enzymes involved in disease pathways. For instance, the compound has been utilized in the creation of small molecule inhibitors targeting protein-protein interactions, a challenging area in drug discovery. The Boc group plays a crucial role in these syntheses by protecting the amino group during reaction steps, ensuring high yields and purity of the final product.

The synthesis of Thalidomide-NH-C4-NH-Boc involves a multi-step process that begins with the modification of thalidomide. Thalidomide, originally known for its teratogenic effects, has been repurposed in recent years due to its immunomodulatory properties. The introduction of the NH-C4-NH-Boc moiety extends its functionality, making it suitable for a broader range of applications. This modification enhances the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most promising areas of research involving Thalidomide-NH-C4-NH-Boc is its application in targeted therapy. Scientists have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer. Preclinical studies have demonstrated that derivatives of this compound can inhibit key inflammatory cytokines, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, Thalidomide-NH-C4-NH-Boc has also been studied for its role in chemical synthesis as a building block for more complex molecules. Its structure allows for easy functionalization, enabling chemists to incorporate various substituents that can enhance biological activity or improve pharmacokinetic properties. The presence of the Boc group further simplifies these modifications by providing a stable protective environment during reaction conditions.

Recent advancements in computational chemistry have also contributed to our understanding of Thalidomide-NH-C4-NH-Boc's properties. Molecular modeling studies have provided insights into its three-dimensional structure and interactions with biological targets. These studies have revealed that the compound's flexibility and hydrophobicity are key factors influencing its binding affinity to target proteins.

In conclusion, Thalidomide-NH-C4-NH-Boc (CAS No. 2093388-52-2) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with the functionality provided by the Boc group, makes it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing medical science.